Cas no 19275-44-6 (1-Isomangostin)

• Product Name: 1-Isomangostin
• CAS No: 19275-44-6
• MF: C₂₄H₂₆O₆
• MW: 410.459647655487
• CID: 51259
• PubChem ID: 5281641
• Update Time: 2025-04-18

1-Isomangostin Chemical and Physical Properties

Names and Identifiers

• 1-Isomangostin
• 5,9-dihydroxy-10-methoxy-2,2-dimethyl-11-(3-methylbut-2-enyl)-3,4-dihydropyrano[2,3-a]xanthen-12-one
• 2H,12H-Pyrano[2,3-a]xanthen-12-one,3,4-dihydro-5,9-dihydroxy-10-methoxy-2,2-dimethyl-11-(3-methyl-2-butenyl)-(8CI,9CI)
• I-Isomangostin
• HY-N8362
• DTXSID50415165
• 2H,12H-Pyrano[2,3-a]xanthen-12-one,3,4-dihydro-5,9-dihydroxy-10-methoxy-2,2-dimethyl-11-(3-methyl-2-butenyl)-
• SCHEMBL13795112
• CHEBI:636
• CHEMBL481309
• 5,9-dihydroxy-10-methoxy-2,2-dimethyl-11-(3-methylbut-2-en-1-yl)-3,4-dihydro-2H,12H-pyrano[2,3-a]xanthen-12-one
• 5,9-DIHYDROXY-10-METHOXY-2,2-DIMETHYL-11-(3-METHYLBUT-2-EN-1-YL)-2,3,4,12-TETRAHYDRO-1,7-DIOXATETRAPHEN-12-ONE
• AKOS040760889
• CS-0143566
• 19275-44-6
• FS-8230
• Q27105323
• 5,9-dihydroxy-10-methoxy-2,2-dimethyl-11-(3-methylbut-2-enyl)-3,4-dihydropyrano(2,3-a)xanthen-12-one
• DTXCID40366016
• DA-59934
• 5,9-dihydroxy-10-methoxy-2,2-dimethyl-11-(3-methylbut-2-en-1-yl)-3,4-dihydro-2H,12H-pyrano(2,3-a)xanthen-12-one

• Inchi： 1S/C24H26O6/c1-12(2)6-7-14-19-17(11-16(26)22(14)28-5)29-18-10-15(25)13-8-9-24(3,4)30-23(13)20(18)21(19)27/h6,10-11,25-26H,7-9H2,1-5H3
• InChI Key： JUHXHWKPHWGZKL-UHFFFAOYSA-N
• SMILES： O1C2C3C(C4C(=C(C(=CC=4OC=3C=C(C=2CCC1(C)C)O)O)OC)C/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 410.17300
• Monoisotopic Mass: 410.17293854 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 410.5
• XLogP3: 5.1
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Color/Form: Powder
• Melting Point: 245-249°C
• PSA: 89.13000
• LogP: 4.97830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 8-prenylated xanthones
• Xanthones